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Compound of Interest

Compound Name:
4-Bromo-N-methylaniline

hydrochloride

CAS No.: 84250-73-7

Cat. No.: B1371641

Get Quote

Executive Summary
4-Bromo-N-methylaniline hydrochloride (CAS: 13556-96-2 / Free Base CAS: 6911-87-1) is

a bifunctional building block critical for the synthesis of complex pharmacophores. Its utility

stems from its orthogonal reactivity: a nucleophilic secondary amine (

-methyl) and an electrophilic aryl halide (

-Br). This duality allows for divergent synthetic pathways—classical condensation reactions
(Fischer Indole) and modern transition-metal-catalyzed couplings (Buchwald-Hartwig/Suzuki).

This guide details the protocols for converting this precursor into two high-value heterocyclic

scaffolds: 5-Bromo-1-methyl-1H-indole (via Fischer Synthesis) and Functionalized

Quinolines/Indoles (via Pd-catalysis).
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Compound: 4-Bromo-N-methylaniline Hydrochloride Molecular Formula:

MW: 222.51 g/mol

Critical Handling: Salt Neutralization
The hydrochloride salt is the stable storage form but is chemically inert in many organometallic

and nucleophilic applications. It must be "free-based" prior to use in the protocols below.

Protocol: Quantitative Free-Basing

Dissolution: Suspend 10.0 g (45 mmol) of the HCl salt in 100 mL of Ethyl Acetate (EtOAc).

Neutralization: Add 50 mL of saturated aqueous

(or 1M NaOH for faster kinetics).

Extraction: Stir vigorously for 15 minutes until the solid dissolves and the organic layer is

clear.

Isolation: Separate the organic layer. Wash with brine (

mL). Dry over anhydrous

.

Concentration: Evaporate solvent under reduced pressure (

, 200 mbar) to yield the free base as a pale yellow oil.

QC Check:

NMR (

) should show the disappearance of the broad

peak (~9-10 ppm) and appearance of the sharp NH singlet (~3.5-4.0 ppm).

Application I: Synthesis of 5-Bromo-1-methyl-1H-
indole
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Methodology: Modified Fischer Indole Synthesis Target Audience: Medicinal Chemists requiring

halogenated indole cores for further coupling.

Mechanistic Insight
Direct Fischer indolization typically requires an aryl hydrazine.[1][2][3] Since 4-bromo-N-

methylaniline is an amine, it must first be converted to its hydrazine analog via N-nitrosation

and reduction. The presence of the para-bromo substituent forces cyclization to the ortho

position, ensuring high regioselectivity.

Workflow Diagram (Fischer Route)

Reaction Phase

4-Bromo-N-methylaniline
(Free Base)

N-Nitroso Intermediate
(Unstable)

NaNO2, HCl
0-5°C

1-(4-Bromophenyl)-1-methylhydrazine

Zn dust, AcOH
or SnCl2

Arylhydrazone

Cyclohexanone
(or Pyruvate)

5-Bromo-1-methyl-1H-indole

Acid Catalysis
[3,3]-Sigmatropic Shift

Phase 1: Hydrazine Synthesis

Phase 2: Cyclization

Click to download full resolution via product page

Caption: Stepwise conversion of the amine precursor to the indole scaffold via the hydrazine

intermediate.

Detailed Protocol
Phase 1: Synthesis of 1-(4-Bromophenyl)-1-methylhydrazine

Nitrosation:

Dissolve 4-bromo-N-methylaniline (free base, 10 mmol) in 5M HCl (15 mL). Cool to

in an ice-salt bath.

Add a solution of
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(1.1 eq, 11 mmol) in water dropwise, maintaining temp

.

Observation: A yellow oil/precipitate of the N-nitroso compound forms. Caution: Nitroso

compounds are potential carcinogens.

Reduction:

To the stirred nitroso suspension at

, add

(4.0 eq) dissolved in conc. HCl dropwise.

Allow to warm to room temperature (RT) and stir for 2 hours.

Basify carefully with 50% NaOH solution (keep temp

) until pH > 12.

Extract with Diethyl Ether (

mL). Dry and concentrate to yield the crude hydrazine.

Phase 2: Indolization
Condensation: Dissolve the crude hydrazine (from Phase 1) in Ethanol (20 mL). Add

Cyclohexanone (1.0 eq) (or desired ketone). Reflux for 1 hour to form the hydrazone.

Cyclization:

Cool the mixture and add Polyphosphoric Acid (PPA, 10 g).

Heat to

for 3 hours.

Mechanistic Note: The acid promotes the [3,3]-sigmatropic rearrangement and subsequent

ammonia elimination.[1][4]
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Workup: Pour onto crushed ice. Neutralize with

. Extract with Ethyl Acetate.

Purification: Flash chromatography (Hexane/EtOAc 9:1).

Application II: Palladium-Catalyzed Heterocycle
Assembly
Methodology: Buchwald-Hartwig / Intramolecular Heck Cascade Target Audience: Discovery

Chemists synthesizing fused ring systems (e.g., Phenanthridines, Carbazoles).

Mechanistic Insight
Unlike the Fischer synthesis which builds the pyrrole ring on the benzene, this approach uses

the 4-bromo-N-methylaniline as a "coupling partner" to close rings on pre-functionalized

substrates. The Br atom serves as the site for Oxidative Addition (

), while the N-Me group acts as a nucleophile for Reductive Elimination.

Decision Matrix for Pd-Catalysis

4-Bromo-N-methylaniline

Path A: Intermolecular Coupling
(N-Arylation first)

Pd(OAc)2, BINAP
NaOtBu

Path B: Intramolecular Cyclization
(Br-activation first)

Pd(PPh3)4
Suzuki Cond.

React with: 2-Halobenzaldehyde React with: 2-Vinylphenylboronic acid

Acridine/Phenanthridine precursors N-Methyl Carbazoles
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Click to download full resolution via product page

Caption: Divergent synthetic routes based on the initial catalytic activation site.

Protocol: Synthesis of N-Methyl Carbazoles (via Suzuki-
Amination Cascade)
This protocol utilizes the Br handle for an initial Suzuki coupling, followed by a C-N bond

formation to close the central ring.

Reagents:

4-Bromo-N-methylaniline (1.0 eq)

2-Chlorophenylboronic acid (1.2 eq)

Catalyst:

(2 mol%)

Ligand: XPhos (4 mol%)

Base:

(3.0 eq)

Solvent: Toluene/Water (4:1)

Procedure:

Degas solvents with Argon for 20 mins.

Combine all reagents in a sealed pressure vial.

Heat to

for 12 hours.
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Note: The reaction proceeds first via Suzuki coupling at the Br position. The resulting

biaryl amine intermediate then undergoes intramolecular Buchwald-Hartwig amination

(displacing the Cl on the partner ring) to form the carbazole.

Purification: The N-methyl carbazole product is typically highly fluorescent and easily purified

on silica gel.

Quantitative Data Summary
Parameter Fischer Indole Route Pd-Catalyzed Cascade

Primary Reactivity
Enamine formation /

Sigmatropic shift

Oxidative Addition / Reductive

Elimination

Atom Economy

Low (Loss of

and

)

High (Catalytic cycle)

Key Intermediate
Aryl Hydrazine

(Toxic/Unstable)
Biaryl Amine (Stable)

Typical Yield 60-75% 80-90%

Regioselectivity High (5-bromo product)
Absolute (Defined by coupling

partner)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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